N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine

• IUPAC Name: N-(2,2-diethoxyethenyl)-2,1,3-benzothiadiazol-5-amine
• InChI: InChI=1S/C12H15N3O2S/c1-3-16-12(17-4-2)8-13-9-5-6-10-11(7-9)15-18-14-10/h5-8,13H,3-4H2,1-2H3
• InChI Key: KWPHZXAGWPBDII-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=CNC1=CC2=NSN=C2C=C1)OCC
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine, also known as DABTD, is a fluorescent dye that has gained popularity in various scientific fields due to its unique properties. DABTD has a high quantum yield, excellent photostability, and good water solubility, making it an ideal fluorescent probe for various applications.

Scientific Research Applications

N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine has been extensively used in various scientific fields, including biology, chemistry, and material science. In biology, N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine has been used as a fluorescent probe for imaging and detection of biological molecules, such as proteins, nucleic acids, and lipids. In chemistry, N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine has been used as a fluorescent probe for sensing metal ions and pH. In material science, N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine has been used as a fluorescent probe for the detection of defects and impurities in materials.

Mechanism of Action

The mechanism of action of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine involves the absorption of light energy by the molecule, followed by the emission of light at a longer wavelength. The absorption and emission spectra of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine are dependent on the pH and polarity of the environment, making it an ideal fluorescent probe for sensing pH and polarity changes.
Biochemical and Physiological Effects
N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine has been shown to have low toxicity and is not known to have any significant biochemical or physiological effects. However, it is important to note that the use of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine should be done with caution, and proper safety measures should be taken when handling the compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine is its high quantum yield and excellent photostability, making it an ideal fluorescent probe for long-term imaging experiments. N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine is also water-soluble, making it easy to use in aqueous solutions. However, one of the limitations of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine is its sensitivity to pH and polarity changes, which can affect its fluorescence intensity and emission spectra.

Future Directions

There are several future directions for the use of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine in scientific research. One direction is the development of new synthetic methods for N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine derivatives with improved properties, such as higher quantum yield and better pH sensitivity. Another direction is the use of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine in the development of new fluorescent probes for in vivo imaging and detection of biological molecules. Additionally, the use of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine in the development of new materials with improved properties, such as increased conductivity and mechanical strength, is also a promising direction for future research.
Conclusion
In conclusion, N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine is a versatile fluorescent probe that has gained popularity in various scientific fields due to its unique properties. The synthesis of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine is relatively simple, and the yield is high, making it a cost-effective fluorescent probe for various applications. N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine has been extensively used in biology, chemistry, and material science for imaging, sensing, and detection of various molecules and materials. The future directions for the use of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine in scientific research are promising, and further research is needed to fully explore the potential of this versatile fluorescent probe.

Synthesis Methods

The synthesis of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine involves the reaction of 2-amino-5-chlorobenzothiazole with acetic anhydride, followed by the reaction with diethyl vinylphosphonate. The product is then purified using column chromatography to obtain the final product, N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine. The synthesis of N-(2,2-diethoxyvinyl)-2,1,3-benzothiadiazol-5-amine is relatively simple, and the yield is high, making it a cost-effective fluorescent probe for various applications.